Cas no 2770368-60-8 (2-Amino-2-methylpent-4-ynoic acid hydrochloride)

• Product Name: 2-Amino-2-methylpent-4-ynoic acid hydrochloride
• CAS No: 2770368-60-8
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 6310748
• PubChem ID: 165469533
• Update Time: 2025-11-06

2-Amino-2-methylpent-4-ynoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770368-60-8
• EN300-37400163
• 2-amino-2-methylpent-4-ynoic acid hydrochloride
• 2-Amino-2-methylpent-4-ynoic acid hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c1-3-4-6(2,7)5(8)9;/h1H,4,7H2,2H3,(H,8,9);1H
• InChI Key： CKYARWJSMYTCAT-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(CC#C)N)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-methylpent-4-ynoic acid hydrochloride

2-Amino-2-Methylpent-4-Ynoic Acid Hydrochloride: A Comprehensive Overview

2-Amino-2-methylpent-4-ynoic acid hydrochloride, identified by the CAS number 2770368-60-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a pentynoic acid backbone and an amino group, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. Recent studies have highlighted its role in various biological systems, making it a subject of ongoing research.

The chemical structure of 2-amino-2-methylpent-4-ynoic acid hydrochloride is characterized by a five-carbon chain with a triple bond at the 4-position, an amino group attached to the second carbon, and a hydroxyl group at the terminal position. This configuration imparts unique chemical properties, including reactivity towards nucleophilic addition and potential for participation in various biochemical pathways. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for experimental studies and potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2-methylpent-4-ynoic acid hydrochloride. Researchers have explored various methodologies, including catalytic hydrogenation and enzymatic transformations, to optimize its production. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic routes. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies and early-stage drug development.

In terms of pharmacological activity, 2-amino-2-methylpent-4-ynoic acid hydrochloride has shown promise as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes involved in inflammation and oxidative stress, suggesting potential anti-inflammatory and antioxidant properties. Furthermore, preliminary animal studies indicate that this compound may exert neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The application of 2-amino-2-methylpent-4-ynoic acid hydrochloride extends beyond pharmacology into the realm of material science. Its triple bond structure makes it a valuable precursor for synthesizing advanced materials with tailored mechanical and electronic properties. Researchers are exploring its use in creating biocompatible polymers and nanomaterials, which could find applications in tissue engineering and drug delivery systems.

In conclusion, 2-amino-2-methylpent-4-ynoic acid hydrochloride, with its distinctive chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methods and biological understanding progress, this compound holds the potential to contribute significantly to both medical therapeutics and material innovation. Its role as a key intermediate in organic synthesis further underscores its importance in modern chemistry.